4-(4-chlorobenzoyl)-N'-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]-1H-pyrrole-2-carbohydrazide

• IUPAC Name: 4-(4-chlorobenzoyl)-N'-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-1H-pyrrole-2-carbohydrazide
• InChI: InChI=1S/C18H11Cl2F3N4O2/c19-12-3-1-9(2-4-12)15(28)10-5-14(24-7-10)17(29)27-26-16-13(20)6-11(8-25-16)18(21,22)23/h1-8,24H,(H,25,26)(H,27,29)
• InChI Key: NHBULRJBPIKJQV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C(=O)C2=CNC(=C2)C(=O)NNC3=C(C=C(C=N3)C(F)(F)F)Cl)Cl
• Molecular Formula: C18H11Cl2F3N4O2
• DSSTOX Substance ID: DTXSID001112260
• Molecular Weight: 443.2 g/mol
• CAS RN: 338403-47-7

Description

The compound 4-(4-chlorobenzoyl)-N'-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]-1H-pyrrole-2-carbohydrazide is a chemical entity that appears to be related to a class of compounds known for their potential biological activities. While the specific compound is not directly mentioned in the provided papers, similar compounds have been synthesized and evaluated for their biological properties, such as anti-diabetic, anti-inflammatory, and analgesic activities .

Synthesis Analysis

The synthesis of related compounds involves various chemical reactions, including cycloaddition, and the formation of carbohydrazide moieties. For instance, the synthesis of (E)-N'-(4-chlorobenzylidene)-5-phenyl-1H-pyrazole-3-carbohydrazide was achieved using spectroscopic techniques and confirmed by single crystal X-ray analysis . Similarly, carbohydrazides were synthesized from 4-trichloroacetyl-1H-1,2,3-triazoles using hydrazine hydrate, showcasing the versatility of carbohydrazides as building blocks for constructing various heterocyclic compounds .

Molecular Structure Analysis

The molecular structure of related compounds has been elucidated using techniques such as single crystal X-ray analysis and DFT calculations. For example, the crystal structure of a pyrazole carbohydrazide derivative was determined, and its molecular geometry was confirmed by comparing predicted Z-matrix geometries with experimental data . These techniques are crucial for understanding the three-dimensional arrangement of atoms within a molecule, which is essential for predicting its reactivity and interaction with biological targets.

Chemical Reactions Analysis

The chemical reactivity of carbohydrazide derivatives is influenced by their molecular structure. The presence of functional groups such as carbohydrazide allows for further chemical transformations, leading to the synthesis of various heterocyclic compounds. For instance, carbohydrazides can undergo cyclocondensation reactions to form oxadiazoles, pyrroles, and pyrazolines, as demonstrated in the synthesis of rufinamide derivatives .

Physical and Chemical Properties Analysis

The physical and chemical properties of carbohydrazide derivatives are often related to their structural features. QSAR studies have shown that the analgesic and anti-inflammatory potencies of benzoylpyrrolopyrrolecarboxylic acids are correlated with the steric and hydrogen-bonding properties of the benzoyl substituents . Additionally, the introduction of fluorine atoms, as seen in the trifluoromethyl group, can significantly affect the lipophilicity and metabolic stability of these compounds, potentially enhancing their biological activity .

Scientific Research Applications

Versatile Building Block for Drug Synthesis

A series of (1H-1,2,3-triazol-4-yl)carbohydrazides was synthesized, proving to be a versatile building block for constructing fluorinated heterocycles analogous to rufinamide, a drug used in the treatment of seizures (Bonacorso et al., 2017).

Antiinflammatory and Analgesic Activity of Pyrrolo Derivatives

5-Aroyl-6-substituted-1,2-dihydro-3H-pyrrolo[1,2-a]pyrrole-1-carboxylic acids were synthesized and exhibited equal or greater potency than indomethacin as antiinflammatory and analgesic agents in both acute and chronic animal models (Muchowski et al., 1985).

Ligands for Cu-Catalyzed Amination

Pyrrole-2-carbohydrazides were synthesized and found to be efficient ligands for the Cu-catalyzed amination of aryl halides with amines in pure water, demonstrating high yields and potential in organic synthesis (Xie et al., 2010).

Antioxidant Activity of Pyrrolidine Derivatives

Novel 1-(5-chloro-2-hydroxyphenyl)-5-oxopyrrolidine-3-carbohydrazide derivatives were synthesized and screened for antioxidant activity. Some compounds showed potent antioxidant activities, surpassing even ascorbic acid in effectiveness (Tumosienė et al., 2019).

Antimicrobial Activities of Pyridine Derivatives

A series of novel 2,4,6-tri-substituted pyridine derivatives, including carbohydrazides, were synthesized and exhibited good antimicrobial activities comparable to Streptomycin and Fusidic acid (Abdel Salam et al., 2014).

Synthesis of Trifluoromethyl-Containing Carbohydrazides

A series of trifluoromethyl-containing carbohydrazides was synthesized and showed the ability to capture DPPH free radical, indicating antioxidant properties. They also presented fungistatic and bacteriostatic activity (Bonacorso et al., 2012).